Cas no 1270443-35-0 (3-(azetidin-2-yl)-2-methoxypyridine)

• Product Name: 3-(azetidin-2-yl)-2-methoxypyridine
• CAS No: 1270443-35-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6263583
• PubChem ID: 55292983
• Update Time: 2025-09-27

3-(azetidin-2-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-2-methoxypyridine
• 1270443-35-0
• AKOS006367566
• EN300-1855013

• Inchi： 1S/C9H12N2O/c1-12-9-7(3-2-5-11-9)8-4-6-10-8/h2-3,5,8,10H,4,6H2,1H3
• InChI Key： IWHRXZRSHMPHJI-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1CCN1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(azetidin-2-yl)-2-methoxypyridine

Introduction to 3-(azetidin-2-yl)-2-methoxypyridine (CAS No. 1270443-35-0)

3-(azetidin-2-yl)-2-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1270443-35-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with a methoxy group at the 2-position and an azetidine ring at the 3-position. The unique structural arrangement of this compound imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The pyridine moiety is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The methoxy group enhances lipophilicity while maintaining metabolic stability, making it an attractive modification for drug candidates. The azetidine ring, a five-membered saturated heterocycle, introduces rigidity and conformational constraints that can influence binding affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(azetidin-2-yl)-2-methoxypyridine as a scaffold for developing novel therapeutic agents. Studies have demonstrated its utility in designing small-molecule inhibitors targeting various disease-related pathways. For instance, research published in leading journals has explored its role in modulating kinases and G protein-coupled receptors (GPCRs), which are critical targets in oncology and neurology.

In the context of oncology research, 3-(azetidin-2-yl)-2-methoxypyridine has been investigated for its potential to inhibit tyrosine kinases, which play a pivotal role in cancer cell proliferation and survival. Preclinical studies have shown that derivatives of this compound exhibit promising antitumor activity by disrupting aberrant signaling pathways. The structural features of the molecule allow for precise tuning of interactions with target proteins, enabling the development of highly selective inhibitors.

Additionally, the compound has garnered attention in the field of central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Emerging research suggests that modifications to the azetidin-2-yl moiety can enhance CNS penetration while minimizing off-target effects.

The synthesis of 3-(azetidin-2-yl)-2-methoxypyridine involves multi-step organic reactions, typically starting from readily available precursors like 2-methoxypyridine and azetidine derivatives. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have improved the efficiency and scalability of its production. These innovations have enabled researchers to access libraries of analogs for high-throughput screening (HTS), accelerating the discovery process.

The pharmacokinetic profile of 3-(azetidin-2-yl)-2-methoxypyridine is another critical aspect that has been thoroughly evaluated. In vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the methoxy group influences metabolic pathways, particularly those mediated by cytochrome P450 enzymes. Understanding these interactions is essential for optimizing drug candidates to ensure efficacy and minimize adverse effects.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 3-(azetidin-2-yl)-2-methoxypyridine in treating inflammatory diseases. Preliminary data indicate that certain analogs exhibit anti-inflammatory activity by modulating cytokine production and immune cell function. These findings align with growing interest in immunomodulatory therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The versatility of 3-(azetidin-2-yl)-2-methoxypyridine as a building block for drug discovery is further underscored by its incorporation into diverse molecular frameworks. Researchers have leveraged its scaffold to develop compounds targeting infectious diseases, metabolic disorders, and even pain management pathways. The adaptability of this structure underscores its importance as a privileged scaffold in medicinal chemistry.

Future directions in research are likely to focus on enhancing the bioavailability and selectivity of derivatives of 3-(azetidin-2-yl)-2-methoxypyridine through structure-based drug design. Computational approaches such as molecular dynamics simulations and virtual screening will play a crucial role in identifying novel analogs with improved pharmacological profiles. Collaborative efforts between academia and industry are expected to drive innovation in this area.

In conclusion, 3-(azetidin-2-yl)-2-methoxypyridine (CAS No. 1270443-35-0) represents a compelling example of how structural complexity can be leveraged to develop therapeutic agents with high potential. Its unique combination of pharmacological properties makes it a valuable asset in pharmaceutical research, with applications spanning multiple therapeutic areas. As our understanding of biological targets advances, compounds derived from this scaffold are poised to contribute significantly to next-generation therapeutics.